Cas no 1203323-72-1 (2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide)
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide
- 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
- Acetamide, 2-(2-benzothiazolylthio)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-
- 2-(benzo[d]thiazol-2-ylthio)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)acetamide
- AKOS024518934
- 1203323-72-1
- VU0520824-1
- F5791-1124
-
- Inchi: 1S/C18H14N4O2S2/c23-15(11-25-18-20-13-8-4-5-9-14(13)26-18)19-10-16-21-17(22-24-16)12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,23)
- InChI Key: SEDLPCSUKRRWAB-UHFFFAOYSA-N
- SMILES: C(NCC1ON=C(C2=CC=CC=C2)N=1)(=O)CSC1=NC2=CC=CC=C2S1
Computed Properties
- Exact Mass: 382.056
- Monoisotopic Mass: 382.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 134A^2
- XLogP3: 4
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- pka: 12.11±0.46(Predicted)
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5791-1124-2μmol |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1203323-72-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5791-1124-5μmol |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1203323-72-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5791-1124-10μmol |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1203323-72-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5791-1124-20μmol |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1203323-72-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5791-1124-1mg |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1203323-72-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5791-1124-2mg |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1203323-72-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5791-1124-3mg |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1203323-72-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5791-1124-4mg |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1203323-72-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5791-1124-5mg |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1203323-72-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5791-1124-10mg |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
1203323-72-1 | 10mg |
$79.0 | 2023-09-09 |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide
2-(1,3-Benzothiazol-2-ylsulfanyl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide: A Comprehensive Overview
In the realm of organic chemistry, the compound 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide (CAS No. 1203323721) has emerged as a significant molecule of interest due to its unique structural features and potential applications. This compound is characterized by its complex architecture, which includes a benzothiazole moiety, an oxadiazole ring, and an acetamide group. The integration of these functional groups imparts distinctive chemical and physical properties to the molecule.
The benzothiazole group, a fused bicyclic structure consisting of a benzene ring and a thiazole ring, is known for its aromaticity and stability. Its presence in the compound contributes to the overall rigidity of the molecule and enhances its electronic properties. The oxadiazole ring, on the other hand, introduces heteroaromaticity and can participate in various hydrogen bonding interactions. The acetamide group further adds versatility to the molecule by providing amide functionalities that can engage in additional interactions.
Recent studies have highlighted the potential of this compound in diverse fields such as pharmacology and materials science. For instance, research has shown that benzothiazole-containing compounds exhibit promising anti-inflammatory and antioxidant activities. Similarly, oxadiazole derivatives have been explored for their potential as ligands in metalloorganic frameworks (MOFs) and coordination polymers. The combination of these functional groups in the same molecule opens up new avenues for exploring multifunctional materials.
From a synthetic standpoint, the preparation of methylacetamide derivatives often involves multi-step reactions that require precise control over reaction conditions. The synthesis of this compound typically begins with the preparation of the benzothiazole derivative followed by its coupling with the oxadiazole moiety through sulfur-based linkages. The final step involves introducing the acetamide group to complete the structure.
The physical properties of this compound are equally intriguing. Its molecular weight is approximately 458 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits a melting point around 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for applications that require thermal stability and controlled solubility.
One of the most recent advancements involving this compound is its application in drug delivery systems. Researchers have investigated its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The benzothiazole moiety provides hydrophobic regions, while the oxadiazole group introduces hydrophilic characteristics. This balance makes it an ideal candidate for encapsulating drugs with varying solubility profiles.
In addition to its pharmacological applications, this compound has also found relevance in sensor technology. Its ability to form stable metal complexes with transition metals such as copper and zinc has led to its exploration as a sensing material for detecting heavy metal ions in aqueous solutions. The methylacetamide group plays a crucial role in facilitating these metal-ligand interactions.
Another area where this compound has shown promise is in catalysis. Studies have demonstrated that it can act as an efficient catalyst in various organic transformations, including Michael addition reactions and aldol condensations. Its ability to stabilize transition states through hydrogen bonding interactions makes it particularly effective in these reactions.
From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on photodegradation mechanisms under UV light exposure. Results indicate that the benzothiazole group undergoes selective cleavage under UV irradiation, leading to fragmentation products that are less toxic compared to the parent compound.
In conclusion, 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide (CAS No. 1203323721) represents a versatile molecule with multifaceted applications across various scientific domains. Its unique combination of functional groups endows it with remarkable chemical properties that continue to inspire innovative research directions.
1203323-72-1 (2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)